N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H17NO3/c1-12-2-4-13(5-3-12)9-17(19)18-10-14-6-7-15-16(8-14)21-11-20-15/h2-8H,9-11H2,1H3,(H,18,19)
• InChI Key: WPDXWTNIEJGDQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide, also known as MDMA, is a synthetic drug that is commonly referred to as ecstasy. MDMA is a psychoactive drug that is known for its ability to induce feelings of euphoria, empathy, and heightened sensory perception. MDMA is a popular recreational drug that is often used in social settings, but it also has potential therapeutic applications.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This leads to a feeling of euphoria and increased empathy. This compound also has a number of physiological effects, including an increase in heart rate, blood pressure, and body temperature.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. This compound increases the release of serotonin, dopamine, and norepinephrine in the brain, which leads to a feeling of euphoria and increased empathy. This compound also increases heart rate, blood pressure, and body temperature. These effects can be dangerous in certain individuals, especially those with pre-existing medical conditions.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide has a number of advantages and limitations for use in laboratory experiments. This compound is a potent psychoactive drug that can be used to induce a range of effects in experimental subjects. However, the use of this compound in laboratory experiments is limited by its potential for abuse and its potential to cause harm to experimental subjects.

Future Directions

There are a number of future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide. One area of research is the potential therapeutic applications of this compound. This compound has been shown to be effective in the treatment of post-traumatic stress disorder (PTSD), and there is ongoing research into its potential use in the treatment of other psychiatric disorders. Another area of research is the development of safer and more effective methods for synthesizing this compound. There is also ongoing research into the long-term effects of this compound use on the brain and body.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide is synthesized through a multi-step process that involves the use of various chemicals and reagents. The synthesis of this compound involves the use of safrole, which is a precursor chemical that is derived from the sassafras tree. Safrole is converted into isosafrole, which is then converted into MDP2P (3,4-methylenedioxyphenyl-2-propanone). MDP2P is then converted into this compound through a reductive amination reaction.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methylphenyl)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to have a number of effects on the brain, including the release of serotonin, dopamine, and norepinephrine. These neurotransmitters are involved in the regulation of mood, emotion, and cognition.